Cas no 1261948-36-0 (4-(2,5-Dimethylphenyl)-2-methylphenol)

• Product Name: 4-(2,5-Dimethylphenyl)-2-methylphenol
• CAS No: 1261948-36-0
• MF: C₁₅H₁₆O
• MW: 212.286944389343
• MDL: MFCD18313121
• CID: 2765382
• PubChem ID: 53218812
• Update Time: 2025-05-25

4-(2,5-Dimethylphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• AKOS017558004
• 2',3,5'-Trimethyl[1,1'-biphenyl]-4-ol
• MFCD18313121
• DTXSID30683709
• 4-(2,5-Dimethylphenyl)-2-methylphenol, 95%
• 4-(2,5-DIMETHYLPHENYL)-2-METHYLPHENOL
• SCHEMBL20136961
• 1261948-36-0
• 4-(2,5-Dimethylphenyl)-2-methylphenol

• MDL： MFCD18313121
• Inchi： 1S/C15H16O/c1-10-4-5-11(2)14(8-10)13-6-7-15(16)12(3)9-13/h4-9,16H,1-3H3
• InChI Key： PCYATSFFBTXKKD-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 212.120115130g/mol
• Monoisotopic Mass: 212.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2,5-Dimethylphenyl)-2-methylphenol

Research Brief on 4-(2,5-Dimethylphenyl)-2-methylphenol (CAS: 1261948-36-0) in Chemical Biology and Pharmaceutical Applications

The compound 4-(2,5-Dimethylphenyl)-2-methylphenol (CAS: 1261948-36-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound belongs to the class of substituted phenols, which are known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects.

Recent studies have highlighted the synthetic pathways for 4-(2,5-Dimethylphenyl)-2-methylphenol, emphasizing its efficient production through palladium-catalyzed cross-coupling reactions. These methods have been optimized to achieve high yields and purity, which are critical for pharmaceutical applications. Additionally, advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

In vitro and in vivo studies have demonstrated the compound's promising biological activities. For instance, 4-(2,5-Dimethylphenyl)-2-methylphenol has shown potent inhibitory effects on specific inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary cytotoxicity assays indicate selective activity against certain cancer cell lines, with minimal effects on normal cells, highlighting its potential as a targeted anticancer therapy. These findings are supported by molecular docking studies, which reveal strong interactions between the compound and key protein targets involved in inflammation and cancer progression.

Despite these promising results, challenges remain in the development of 4-(2,5-Dimethylphenyl)-2-methylphenol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic profile. Additionally, structure-activity relationship (SAR) studies are underway to optimize its efficacy and reduce off-target effects.

In conclusion, 4-(2,5-Dimethylphenyl)-2-methylphenol (CAS: 1261948-36-0) represents a promising candidate for further development in the pharmaceutical industry. Its multifaceted biological activities and relatively straightforward synthesis make it an attractive target for drug discovery. Future research should focus on addressing the current limitations and advancing the compound through the drug development pipeline. This brief underscores the importance of continued investment in the exploration of novel chemical entities like 4-(2,5-Dimethylphenyl)-2-methylphenol to meet the growing demands for innovative therapeutics.